Cas no 206996-51-2 (tert-Butyl-(R)-(+)-2-hydroxybutyrate)

• Product Name: tert-Butyl-(R)-(+)-2-hydroxybutyrate
• CAS No: 206996-51-2
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD00210055
• CID: 253790
• PubChem ID: 24867317
• Update Time: 2025-05-22

tert-Butyl-(R)-(+)-2-hydroxybutyrate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-hydroxybutanoate
• Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2R)-
• TERT- BUTYL-(R)-(+)-2-HYDROXYBUTURATE
• tert-Butyl (R)-2-hydroxybutyrate
• TERT-BUTYL-(R)-(+)-2-HYDROXYBUTYRATE
• tert-butyl (2R)-2-hydroxybutanoate
• Tert-butyl(R)-2-hydroxybutyrate
• Butanoic acid, 2-hydroxy-, 1,1-dimethylethyl ester, (2R)-
• FCH4015847
• OR316008
• ZB011699
• TERT-BUTYL (R)-2-HYDROXYBUTANOATE
• Butanoic acid,3-hydroxy-, 1,1-d
• tert-Butyl(R)-3-hydroxybutanoate
• 206996-51-2
• 110171-06-7
• J-013533
• C73921
• (R)-tert-Butyl2-hydroxybutanoate
• AKOS015893991
• CS-0112423
• SCHEMBL473139
• DS-16712
• tert-Butyl (R)-2-hydroxybutyrate, purum, >=98.0% (sum of enantiomers, GC)
• tert-Butyl (R)-2-hydroxybutyrate, 98%
• MFCD00210055
• TERT-BUTYL (R)-(+)-2-HYDROXYBUTYRATE
• DB-008974
• TERT-BUTYL(R)-(+)-2-HYDROXYBUTYRATE
• tert-Butyl-(R)-(+)-2-hydroxybutyrate

• MDL： MFCD00210055
• Inchi： 1S/C8H16O3/c1-5-6(9)7(10)11-8(2,3)4/h6,9H,5H2,1-4H3/t6-/m1/s1
• InChI Key： UPRLOYNUXQZAPJ-ZCFIWIBFSA-N
• SMILES： O(C([C@@H](CC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: solid
• Density: 0.988
• Melting Point: 52-54 °C (lit.)
• Boiling Point: 179.1 ºC at 760 mmHg
• Flash Point: 58.8 ºC
• Refractive Index: 1.435
• PSA: 46.53
• LogP: 1.09900
• Solubility: Not determined
• Optical Activity: [α]20/D +5.1°, c = 2 in carbon tetrachloride

tert-Butyl-(R)-(+)-2-hydroxybutyrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：Inert atmosphere,Room Temperature(BD152724)

Additional information on tert-Butyl-(R)-(+)-2-hydroxybutyrate

tert-Butyl-(R)-(+)-2-hydroxybutyrate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl-(R)-(+)-2-hydroxybutyrate (CAS No. 206996-51-2) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as R-(+)-tert-butyl 2-hydroxybutyrate, is a chiral ester derived from 2-hydroxybutyric acid and tert-butanol. Its structure, characterized by a hydroxyl group attached to the second carbon of a four-carbon chain, along with a bulky tert-butyl ester group, imparts unique chemical and physical properties that make it valuable in various fields.

The synthesis of tert-butyl-(R)-(+)-2-hydroxybutyrate typically involves the esterification of (R)-(+)-2-hydroxybutyric acid with tert-butanol under acidic or enzymatic conditions. This reaction is highly stereospecific, ensuring the retention of the R configuration at the hydroxyl-bearing carbon. The resulting compound is a white crystalline solid with a melting point of approximately 105°C and a molecular weight of 174.23 g/mol. Its solubility in water is low, making it more suitable for organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the potential of tert-butyl-(R)-(+)-2-hydroxybutyrate in the field of pharmacology, particularly as a precursor for active pharmaceutical ingredients (APIs). The chiral center in this molecule allows for enantioselective synthesis, which is crucial in drug development to ensure efficacy and minimize adverse effects. For instance, researchers have explored its use as an intermediate in the synthesis of beta-lactam antibiotics, where stereochemistry plays a pivotal role in determining antibiotic activity.

In addition to its pharmaceutical applications, tert-butyl-(R)-(+)-2-hydroxybutyrate has found utility in the food and flavor industries. Its pleasant odor and taste make it an ideal candidate for use as a flavor enhancer in beverages and confectionery products. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has made it a valuable tool in organic chemistry laboratories worldwide.

The environmental impact of tert-butyl-(R)-(+)-2-hydroxybutyrate has also been a topic of recent research. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other synthetic chemicals. This attribute is particularly important for industries seeking to adopt more sustainable practices.

In conclusion, tert-butyl-(R)-(+)-2-hydroxybutyrate (CAS No. 206996-51-2) is a versatile compound with applications spanning pharmaceuticals, food additives, and organic synthesis. Its unique chemical properties and chiral nature make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies continue to unfold, the potential for this compound to contribute to new discoveries remains vast.